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Compound of Interest

Compound Name: 3-Bromo-4-ethoxy-5-fluoroaniline

Cat. No.: B059741

In-Depth Technical Guide: 3-Bromo-4-ethoxy-5-
fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential applications of 3-Bromo-4-ethoxy-5-fluoroaniline. Due to the limited availability
of specific experimental data for this compound in publicly accessible literature, this guide also
presents a plausible synthesis protocol based on closely related analogues and discusses its
potential utility in drug discovery based on the known reactivity of similar chemical entities.

Chemical Structure and Properties

3-Bromo-4-ethoxy-5-fluoroaniline is a halogenated aromatic amine with the chemical formula
CsHoBrFNO.[1] Its structure is characterized by an aniline core substituted with a bromine
atom, an ethoxy group, and a fluorine atom at positions 3, 4, and 5, respectively.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference

3-Bromo-4-ethoxy-5-

UPAC Name fluoroaniline N/A
CAS Number 1280786-90-4 [2][3]
Molecular Formula CsHoeBrFNO [1114]
Molecular Weight 234.07 g/mol [1]
Appearance Solid (form not specified) [1]
SMILES String CCOC1=C(C=C(C=C1Br)N)F [1]
InChi Key BKPHRBXTKLFFHS- (]

UHFFFAOYSA-N

Note: Detailed physical properties such as melting point, boiling point, and solubility are not
readily available in the reviewed literature.

Synthesis Methodology

While a specific, validated synthesis protocol for 3-Bromo-4-ethoxy-5-fluoroaniline is not
documented in readily available scientific literature, a plausible route can be devised based on
the synthesis of structurally similar compounds, such as 4-(benzyloxy)-3-bromo-5-fluoroaniline.
[5] The proposed method involves the electrophilic bromination of the precursor 4-ethoxy-3-
fluoroaniline.

Proposed Experimental Protocol: Synthesis of 3-Bromo-
4-ethoxy-5-fluoroaniline

Materials:
» 4-ethoxy-3-fluoroaniline
¢ N-Bromosuccinimide (NBS)

e Anhydrous Acetonitrile (CH3CN)
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e Saturated aqueous solution of sodium thiosulfate (NazS20s3)
o Ethyl acetate (EtOAC)

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

e Hexane and Ethyl acetate for chromatography elution
Procedure:

o Reaction Setup: In a round-bottom flask maintained under an inert nitrogen atmosphere,
dissolve 4-ethoxy-3-fluoroaniline (1.0 equivalent) in anhydrous acetonitrile.

e Cooling: Cool the solution to 0 °C using an ice bath.

o Reagent Addition: Add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise to the
cooled solution. Maintain the temperature below 5 °C during the addition.

» Reaction Monitoring: Stir the reaction mixture at 0 °C. Monitor the progress of the reaction by
Thin Layer Chromatography (TLC).

e Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of sodium thiosulfate. Extract the aqueous layer with ethyl acetate.

 Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate. Concentrate the solution under reduced pressure to obtain the crude product. Purify
the crude product by column chromatography on silica gel using a hexane/ethyl acetate
gradient to yield 3-Bromo-4-ethoxy-5-fluoroaniline.

Diagram 1: Proposed Synthesis of 3-Bromo-4-ethoxy-5-fluoroaniline
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Proposed Synthesis Pathway
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Caption: Proposed synthesis of 3-Bromo-4-ethoxy-5-fluoroaniline.

Potential Applications in Drug Discovery

Halogenated anilines are valuable building blocks in medicinal chemistry due to their utility in
various cross-coupling reactions, which are fundamental for the construction of complex
molecular scaffolds found in many pharmaceutical agents.

Role as a Synthetic Intermediate

The presence of a bromine atom in 3-Bromo-4-ethoxy-5-fluoroaniline makes it an ideal
substrate for palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and
Buchwald-Hartwig reactions.[6] These reactions allow for the formation of carbon-carbon and
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carbon-heteroatom bonds, enabling the synthesis of diverse libraries of compounds for
biological screening. The fluorine and ethoxy substituents can influence the electronic
properties and metabolic stability of the resulting molecules.

Diagram 2: Drug Discovery Workflow
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Caption: Role in a typical drug discovery workflow.
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Spectroscopic Data

Specific spectroscopic data (*H NMR, 13C NMR, IR, MS) for 3-Bromo-4-ethoxy-5-
fluoroaniline are not available in the public domain. For researchers who synthesize this
compound, it is imperative to perform a full spectroscopic characterization to confirm its identity
and purity.

Safety and Handling

Table 2: GHS Hazard Information

Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral GHSO06 (Skull and H301: Toxic if
Danger

(Category 3) crossbones) swallowed

Data sourced from Sigma-Aldrich.[1]

Precautionary Statements:

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P330: Rinse mouth.

It is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

3-Bromo-4-ethoxy-5-fluoroaniline is a substituted aniline with potential as a versatile building
block in organic synthesis, particularly for the development of new pharmaceutical candidates.
While specific experimental data for this compound is scarce, its synthesis is feasible through
established methods for analogous structures. Its utility in cross-coupling reactions makes it a
valuable intermediate for creating diverse molecular libraries for drug discovery programs.
Researchers working with this compound should proceed with caution, adhering to appropriate
safety protocols, and should perform thorough characterization to validate its structure and

purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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